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Compound of Interest

Compound Name: 2-(2-Butoxyethoxy)ethyl benzoate

Cat. No.: B3191452

A comparative analysis of the environmental impact of 2-(2-Butoxyethoxy)ethyl benzoate
reveals significant data gaps for the substance itself, with its primary characterization being a
GHS classification as "Toxic to aquatic life with long lasting effects"[1]. To provide a
comprehensive environmental profile, this guide compares it with structurally related and
functionally similar alternatives: 2-(2-Butoxyethoxy)ethanol (also known as Diethylene Glycol
Monobutyl Ether, DEGBE), 2-(2-Butoxyethoxy)ethyl acetate, and the simpler ethyl benzoate.
These alternatives have more extensive environmental data available, allowing for an informed
assessment of the likely environmental profile of 2-(2-Butoxyethoxy)ethyl benzoate.

Comparative Environmental Impact Data

The environmental fate and ecotoxicity of 2-(2-Butoxyethoxy)ethyl benzoate and its
alternatives are summarized below. Data for the target compound is limited, and therefore,
properties are often inferred from its structural analogues.

Table 1: Physicochemical Properties and Identifiers
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2-(2-
2-(2- 2-(2-
Butoxyethoxy)
Property Butoxyethoxy) th | Butoxyethoxy) Ethyl Benzoate
ethano
ethyl benzoate ethyl acetate
(DEGBE)
CAS Number 5451-76-3[1] 112-34-5[2] 124-17-4[3] 93-89-8[4]
Molecular
C13H1803][1] CsH1s803[2] C10H2004[5] CoH1002[4]
Formula
] 204.26 g/mol
Molecular Weight  222.28 g/mol [1] 162.23 g/mol [2] 150.17 g/mol [4]
(approx.)
Data not 955 g/L @ 0.72 mg/mL @
Water Solubility ] J Miscible[5] g
available 20°C[2] 25°C[4]
Table 2: Environmental Fate and Bioaccumulation
2-(2-
2-(2- 2-(2-
Butoxyethoxy)
Parameter Butoxyethoxy) th | Butoxyethoxy) Ethyl Benzoate
ethano
ethyl benzoate ethyl acetate
(DEGBE)
Readily )
. Readily
biodegradable )
) . Data not ) biodegradable Data not
Biodegradability ) (89-93% in 28d, ] )
available (73% in 20d, available
OECD 301C)[2]
OECD 301D)[7]
(6]
Log Kow
Data not
(Octanol-Water ] 0.56 - 1.0[2][8] 1.7[3] 2.64[4]
- available
Partition Coeft.)
Bioaccumulation Data not Low (BCF <100) Low (Expected,
] ) Low to Moderate
Potential available [6] Log Kow < 4)[7]
Soil Mobility Data not Very high (Koc = Data not Data not
(Koc) available 2-3.6)[6][8] available available
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Table 3: Ecotoxicity Data

2-(2-
2-(2- 2-(2-
) Butoxyethoxy)
Endpoint Butoxyethoxy) thanol Butoxyethoxy) Ethyl Benzoate
ethano
ethyl benzoate ethyl acetate
(DEGBE)
Aquatic Chronic
] 2: Toxic to
GHS Aquatic o ] -~ -~ Data not
aquatic life with Not classified Not classified ]
Hazard ] available
long lasting
effects[1]
_ >100 mg/L (96h,
Fish Acute Data not ) <70 mg/L (96h) Data not
. i Lepomis )
Toxicity (LCso) available ) [3] available
macrochirus)[6]
_ >100 mg/L (48h, 664 mg/L (48h,
Daphnia Acute Data not ) i Data not
o ) Daphnia magna) Daphnia magna) ]
Toxicity (ECso) available available
(6] [7]
>100 mg/L (96h,
Algae Acute Data not Data not
. ) Scenedesmus 1570 mg/L[3] )
Toxicity (ErCso) available \[6] available
sp.

Experimental Protocols

The data presented for the alternative compounds are based on standardized testing

guidelines, primarily from the Organisation for Economic Co-operation and Development

(OECD).

o Ready Biodegradability (OECD 301): These tests, such as the OECD 301C (Modified MITI
Test) and OECD 301D (Closed Bottle Test), assess the potential for a chemical to be rapidly

biodegraded in an aerobic aquatic environment. A substance is considered "readily

biodegradable" if it meets a specific percentage of degradation (e.g., >60% of theoretical

CO:z production or Oz consumption) within a 28-day window. For example, DEGBE showed
89-93% degradation in 28 days under OECD 301C guidelines[6].
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» Acute Fish Toxicity (OECD 203): This test determines the concentration of a substance that
is lethal to 50% of a test fish population (LCso) over a 96-hour period. For DEGBE, the 96-
hour LCso for the Bluegill sunfish was found to be 1,300 mg/L[6].

o Acute Daphnia Immobilisation (OECD 202): This study measures the concentration at which
50% of the water flea (Daphnia magna) population is immobilized (ECso) after 48 hours of
exposure. The 48-hour ECso for DEGBE in Daphnia magna was greater than 100 mg/L[6].

 Algal Growth Inhibition (OECD 201): This test evaluates the effect of a substance on the
growth of algae, typically over 72 or 96 hours. The endpoint is the concentration that inhibits
growth rate by 50% (ErCso). For DEGBE, the 96-hour ErCso for Scenedesmus sp. exceeded
100 mg/L][6].

Visualizations

The following diagrams illustrate key relationships and processes relevant to the environmental
assessment of these compounds.

Parent Compound & Derivatives

2-(2-Butoxyethoxy)ethanol
(DEGBE)

Esterification Esterification

(Benzoic Acid, (Acetic Acid)
\

2-(2-Butoxyethoxy)ethyl benzoate o
(Target Compound) 2-(2-Butoxyethoxy)ethyl acetate
Environmental Properties
\ \
Aguatic Toxicity - Biodegradability Bioaccumulation
(Low for DEGBE, Higher for Benzoate) | (High for DEGBE & Acetate) (Low for DEGBE & Acetate)
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Click to download full resolution via product page

Caption: Relationship between the parent alcohol (DEGBE) and its ester derivatives.
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Caption: Standard workflow for environmental impact and risk assessment of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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